2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine
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Description
2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine is a heterocyclic compound featuring a piperidine ring substituted with methyl groups at positions 2 and 6, and a 2-oxazolinyl moiety at position 1. The oxazoline ring introduces a polar, electron-rich region, while the methyl groups enhance steric bulk and hydrophobicity. This structural duality makes it a versatile scaffold in medicinal chemistry, particularly in targeting protein-ligand interactions such as sigma-1 receptors (S1R) or enzymes involved in metabolic pathways .
Properties
CAS No. |
65972-74-9 |
|---|---|
Molecular Formula |
C10H18N2O |
Molecular Weight |
182.26 g/mol |
IUPAC Name |
2-(2,6-dimethylpiperidin-1-yl)-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C10H18N2O/c1-8-4-3-5-9(2)12(8)10-11-6-7-13-10/h8-9H,3-7H2,1-2H3 |
InChI Key |
VXCIYROZOLHXHH-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCC(N1C2=NCCO2)C |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine typically involves the following steps:
Reduction of 2,6-Dimethylpyridine: The initial step involves the reduction of 2,6-dimethylpyridine (2,6-lutidine) to form 2,6-dimethylpiperidine.
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine undergoes various chemical reactions, including:
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 2,6-Dimethyl-1-(2-oxazolin-2-yl)piperidine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
Structural and Functional Group Variations
Key analogs and their distinguishing features are summarized below:
Binding Affinity and Pharmacophore Compatibility
- Target Compound : The oxazoline group facilitates hydrogen bonding with residues like Glu172 in S1R ligands, while the 2,6-dimethylpiperidine aligns with hydrophobic pockets near helices α4/α5 . Compounds with RMSD > 2.5 Å (e.g., analogs in Table 2 of ) exhibit displaced piperidine orientations but retain salt-bridge interactions, suggesting adaptability to pharmacophore patterns .
- BIBB 515 : The 4-chlorobenzoyl group enhances binding to viperin, disrupting cholesterol biosynthesis via HMGR inhibition. Its benzylidene-oxazoline moiety may mimic sterol intermediates, offering antiviral specificity .
- CYP17 Inhibitors (e.g., Compound 8c) : Morpholine substituents at C-2,6 alter electron density on the piperidine ring, enhancing interactions with cytochrome P450 heme iron. This contrasts with the target compound’s oxazoline, which lacks direct metal-coordination capacity .
Physicochemical and Pharmacokinetic Properties
- Hydrophobicity: The target compound’s methyl groups increase logP compared to the hydroxyethyl analog (), which is more water-soluble.
- Metabolic Stability : Oxazoline rings are prone to hydrolysis under acidic conditions, whereas morpholine (Compound 8c) and hydroxyethyl groups () offer greater metabolic stability .
Research Findings and Data Highlights
- Docking Studies : Analogs with bulkier substituents (e.g., 1-(3-phenylbutyl)piperidine) exhibit RMSD > 4 Å but maintain Glu172 interactions, indicating flexible adaptation to hydrophobic cavities .
- Synthetic Feasibility : The hydroxyethyl analog () is synthesized via straightforward alkylation, whereas the target compound requires oxazoline ring formation under controlled conditions .
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